N-(3,4-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H17N3O2/c1-10-4-5-13(6-11(10)2)17-14(19)8-18-9-16-12(3)7-15(18)20/h4-7,9H,8H2,1-3H3,(H,17,19)
• InChI Key: VKVQPMMPOYLEMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=NC(=CC2=O)C)C
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-(3,4-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as DMPO, is a compound that has been extensively studied for its potential applications in scientific research. DMPO is a member of the family of nitroxide spin probes, which are commonly used to study the properties of free radicals and other reactive species in biological systems.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and X-ray structure determination of heterocyclic derivatives related to N-(3,4-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide have been explored, revealing insights into the compound's molecular structure and properties (Banfield, Fallon, & Gatehouse, 1987).

Pharmaceutical Research

• Research has also been conducted on the synthesis of related pyrimidine and pyrazole derivatives for their potential antibacterial and cytotoxic activities, indicating possible applications in the development of new therapeutic agents (Aggarwal et al., 2014).

Radiochemistry and Imaging

• Studies have included the development of selective radioligands for imaging, such as the synthesis of compounds within the pyrazolo[1,5-a]pyrimidineacetamide series for use in positron emission tomography (PET) imaging, which could have implications for neurological and oncological research (Dollé et al., 2008).

Cognitive Function Enhancement

• Certain acetamide derivatives have been evaluated for their effects on learning and memory in rat models, suggesting potential applications in treating cognitive disorders (Sakurai et al., 1989).

Antimicrobial Activity

• The antimicrobial properties of synthesized compounds, including some related to N-(3,4-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, have been investigated, showing promise in the development of new antimicrobial agents (Hossan et al., 2012).

Organic Chemistry and Catalysis

• The compound's utility in organic synthesis and catalysis has been explored, with research into its reactions under various conditions to produce diverse heterocyclic structures, potentially useful in the synthesis of complex organic molecules (Kinoshita et al., 1989).

Insecticidal and Antibacterial Potential

• Novel synthetic pathways have been developed for pyrimidine-linked heterocyclic compounds with evaluated insecticidal and antibacterial activities, indicating potential applications in agricultural and pharmaceutical industries (Deohate & Palaspagar, 2020).